Cas no 10022-80-7 (1-benzyl-3,4-dihydro-2h-pyrido[3,4-b]indole)

• Product Name: 1-benzyl-3,4-dihydro-2h-pyrido[3,4-b]indole
• CAS No: 10022-80-7
• MF: C₁₈H₁₆N₂
• MW: 260.333044052124
• CID: 1125216
• PubChem ID: 135671298
• Update Time: 2025-04-20

1-benzyl-3,4-dihydro-2h-pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3,4-dihydro-2h-pyrido[3,4-b]indole
• 3H-Pyrido[3,4-b]indole, 4,9-dihydro-1-(phenylmethyl)-
• 1-Benzyl-3,4-dihydro-9H-pyrido&lt
• 3.4-b&gt
• indol
• CTK0E0286
• AGN-PC-00LTKT
• 3H-Pyrido[3,4-b]indole, 4,9-dihydro-1-(phenylmethyl)-; 1-Benzyl-3,4-dihydro-9H-pyrido< 3.4-b> indol; CTK0E0286; AGN-PC-00LTKT;
• 1-Benzyl-3,4-dihydro-2H-beta-carboline
• 10022-80-7
• DTXSID50534143

• Inchi： 1S/C18H16N2/c1-2-6-13(7-3-1)12-17-18-15(10-11-19-17)14-8-4-5-9-16(14)20-18/h1-9,20H,10-12H2
• InChI Key： BHIXSMFFDRKSEX-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2CCN=C(CC3C=CC=CC=3)C1=2

Computed Properties

• Exact Mass: 260.13148
• Monoisotopic Mass: 260.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 24.39